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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Executive Summary

This technical guide analyzes the structural, electronic, and reactive distinctions between
Chloro(methoxy)dimethylsilane and (Chloromethyl)dimethylsilane. While their names share
phonetic similarities, these two organosilicon compounds occupy fundamentally different roles
in synthetic chemistry.

e Chloro(methoxy)dimethylsilane (

) is a silylating agent. It functions primarily as a silicon-centered electrophile, used to
introduce the methoxydimethylsilyl group onto nucleophiles (alcohols, amines, surfaces).

¢ (Chloromethyl)dimethylsilane (
) is a hydrosilylation reagent and alkylating agent. It possesses a reactive silicon-hydride (
) bond for addition to unsaturated systems and a carbon-centered electrophile (

) for subsequent functionalization.
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This guide details their physicochemical properties, reaction mechanisms, and experimental

protocols for researchers in medicinal chemistry and materials science.

Part 1: Chemical Identity & Structural Characterization

The primary confusion between these agents stems from non-standard nomenclature. Precise

structural identification is critical for safety and experimental success.
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Chloro(methoxy)dimethylsila

Feature (Chloromethyl)dimethylsilane
ne

CAS Number 1825-68-9 3144-74-9

Formula

Structure

Molecular Weight 124.64 g/mol 108.64 g/mol

Primary Reactivity

Electrophilic Substitution at Si
(via Si-Cl)

Hydrosilylation (via Si-H) &
Nucleophilic Substitution at C
(via C-CI)

Physical State

Colorless liquid

Colorless liquid

Boiling Point ~77 °C 82°C
Density 0.953 g/mL 0.891 g/mL

Moisture Sensitive (Si-H can
Stability Hydrolytically Unstable release

(releases HCI)

Structural Visualization

The following diagram contrasts the connectivity and reactive centers of both molecules.

Figure 1: Structural comparison highlighting the orthogonal reactivity profiles. Note that

Compound A has the chlorine directly on Silicon, while Compound B has the chlorine on the

alpha-carbon.
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Part 2: Reactivity Profiles & Synthetic Utility
1. Chloro(methoxy)dimethylsilane: The "Soft" Silylator

This compound is a monofunctional silyl chloride. Unlike the more common trimethylsilyl
chloride (TMSCI), the presence of the methoxy group (

) modifies the electronics of the silicon center.

e Mechanism: The

bond is highly susceptible to nucleophilic attack. Upon reaction with an alcohol (
), it releases HCI to form a silyl ether (
).

» Why use it? The resulting silyl ether contains a methoxy group still attached to the silicon.
This allows for secondary functionalization or cross-linking (e.g., in sol-gel chemistry) that is
impossible with TMSCI.

o Key Application: Surface modification.[1][2] It acts as a coupling agent where the
anchors to surface silanols (

), leaving the methoxy group available for further hydrolysis or interaction with the matrix.

2. (Chloromethyl)dimethylsilane: The Bifunctional Linker

This molecule is a "staple" in organosilicon synthesis because it bridges organic and inorganic
chemistry.

e Mechanism A (Hydrosilylation): The

bond adds across alkenes or alkynes using a Platinum catalyst (Karstedt’'s or Speier’s
catalyst). This anchors the chloromethyl group to a carbon framework.

e Mechanism B (Nucleophilic Substitution): The

group is a primary alkyl halide. It undergoes

reactions with azides (
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), amines, or thiols.

o Key Application: Synthesis of functionalized silicones.[1][2] For example, hydrosilylation onto
a vinyl-drug conjugate followed by displacement of the chloride allows for the creation of
complex drug delivery vectors.

Reactivity Flowchart

Chloro(methoxy)dimethylsilane (Chloromethyl)dimethylsilane
(Cl-Si-OMe) (CICH2-Si-H)
iHCI /Selectivity: Si\Selectivity: c-cl
Reaction with R-OH Path 1: Hydrosilylation Path 2: Nucleophilic Attack
(Nucleophilic Substitution) (Pt Catalyst + Alkene) (Azide/Amine + Heat)
i lC-Si Bond Formation lC-N/S Bond Formation
Silyl Ether Alkyl-Silane Adduct Functionalized Silane
(R-O-Si(Me)2-OMe) (R-CH2CH2-Si(Me)2-CH2Cl) (Nu-CH2-Si(Me)2-H)

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways. Compound A is a terminal capping agent, while
Compound B serves as a reactive intermediate for building complex scaffolds.

Part 3: Experimental Protocols
Protocol A: Surface Functionalization with
Chloro(methoxy)dimethylsilane

Objective: To introduce a methoxysilyl monolayer on a silica substrate.

e Preparation: Flame-dry all glassware. Prepare a 2% (v/v) solution of
Chloro(methoxy)dimethylsilane in anhydrous toluene.
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o Base Addition: Add 1.1 equivalents of dry Pyridine or Triethylamine to scavenge the HCI
byproduct. Note: Failure to scavenge HCI can lead to autocatalytic polymerization of the
methoxy groups.

o Reaction: Immerse the clean silica substrate into the solution under an inert atmosphere (

). Reflux at 80°C for 4 hours.

o Workup: Remove substrate, wash sequentially with toluene, ethanol, and dichloromethane to
remove physisorbed silanes. Cure in an oven at 110°C for 30 minutes to condense
unreacted methoxy groups.

Protocol B: Hydrosilylation with (Chloromethyl)dimethylsilane

Obijective: To attach the chloromethyl-silyl linker to a terminal alkene (e.g., 1-octene).

o Catalyst Activation: In a Schlenk flask, dissolve 1-octene (1.0 equiv) in dry toluene. Add
Karstedt’s catalyst (20 ppm Pt loading).

o Addition: Add (Chloromethyl)dimethylsilane (1.1 equiv) dropwise at room temperature.
Caution: The reaction is exothermic.

¢ Monitoring: Heat to 60°C. Monitor the disappearance of the Si-H peak (~2100

) via IR spectroscopy or the vinyl protons via
-NMR.

 Purification: Once complete (typically 2-6 hours), remove the solvent and excess silane
under vacuum. Distill the product to obtain pure (Chloromethyl)dimethyl(octyl)silane.

 Validation: The product should show a distinct singlet for

at

~2.7-2.9 ppm in NMR, with no remaining Si-H signal.

Part 4: Safety & Toxicology (E-E-A-T)

e Chloro(methoxy)dimethylsilane:
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o Corrosivity: Hydrolyzes rapidly on contact with moisture to release Hydrogen Chloride
(HCI) gas. Causes severe skin and eye burns.

o Flammability: Flash point is low (-9°C). Use spark-proof tools.

o Storage: Must be stored under Argon/Nitrogen. Moisture intrusion degrades the reagent to
siloxanes.

e (Chloromethyl)dimethylsilane:
o Pressure Hazard: The

bond can release Hydrogen gas (

) upon contact with strong bases or specific metals, creating an explosion hazard in sealed
vessels.

o Alkylating Potential: The

motif is an alkylating agent. While less volatile than chloromethyl methyl ether (a known
carcinogen), it should be handled as a potential mutagen. Use double-gloving
(Nitrile/Laminate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
e 2. guidechem.com [guidechem.com]

e To cite this document: BenchChem. [Silyl-Functionalized Electrophiles: Differentiating
Chloro(methoxy)dimethylsilane and (Chloromethyl)dimethylsilane]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b14125739/docs#silyl-
functionalized-electrophiles-differentiating-chloro-methoxy-dimethylsilane-and-chloromethyl-
dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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